Cas no 148225-38-1 (Arundinin)

• Product Name: Arundinin
• CAS No: 148225-38-1
• MF: C₂₂H₂₂O₄
• MW: 350.407686710358
• CID: 212398
• PubChem ID: 102316541
• Update Time: 2025-04-19

Arundinin Chemical and Physical Properties

Names and Identifiers

• Phenol,5-[2-(3-hydroxyphenyl)ethyl]-2-[(4-hydroxyphenyl)methyl]-3-methoxy-
• Arundinin
• 3,3'-dihydroxy-4-(4-hydroxybenzyl)-5-methoxybibenzyl
• HY-N8176
• E88885
• 148225-38-1
• FS-7291
• CHEMBL3954953
• AKOS040761377
• CS-0140260
• 5-[2-(3-hydroxyphenyl)ethyl]-2-[(4-hydroxyphenyl)methyl]-3-methoxyphenol
• DA-61232

• Inchi： 1S/C22H22O4/c1-26-22-14-17(6-5-15-3-2-4-19(24)11-15)13-21(25)20(22)12-16-7-9-18(23)10-8-16/h2-4,7-11,13-14,23-25H,5-6,12H2,1H3
• InChI Key： BVFRTQOQLFIUFZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1CC1C=CC(=CC=1)O)O)CCC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 350.15186
• Monoisotopic Mass: 350.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids